Cas no 2679808-71-8 (rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid
• CAS No: 2679808-71-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5652152
• PubChem ID: 165940703
• Update Time: 2025-10-20

rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid
• EN300-28276884
• 2679808-71-8

• Inchi： 1S/C13H21NO3/c1-9(15)14-7-6-11(13(16)17)12(8-14)10-4-2-3-5-10/h10-12H,2-8H2,1H3,(H,16,17)/t11-,12-/m0/s1
• InChI Key： ZVCLFDQUUUXNBS-RYUDHWBXSA-N
• SMILES： OC([C@H]1CCN(C(C)=O)C[C@H]1C1CCCC1)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid

Rac-(3R,4R)-1-Acetyl-3-Cyclopentylpiperidine-4-Carboxylic Acid (CAS No. 2679808-71-8)

Rac-(3R,4R)-1-Acetyl-3-Cyclopentylpiperidine-4-carboxylic acid (CAS No. 2679808-71-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl group and an acetyl moiety attached to a piperidine ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The cyclopentyl group in rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid plays a crucial role in modulating the compound's pharmacological properties. Cyclopentyl derivatives have been extensively studied for their ability to enhance the lipophilicity and metabolic stability of drug molecules, which can improve their bioavailability and efficacy. The acetyl moiety, on the other hand, can influence the compound's reactivity and binding affinity to specific receptors or enzymes.

Recent research has highlighted the potential of rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anticonvulsant properties, making it a promising candidate for the treatment of epilepsy and other seizure disorders. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which is a key pathway in the regulation of neuronal excitability.

In addition to its anticonvulsant effects, rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid has also been investigated for its potential as an anxiolytic agent. Preclinical studies have demonstrated that this compound can reduce anxiety-like behaviors in animal models without causing significant sedation or cognitive impairment. These findings suggest that it may offer a novel therapeutic approach for anxiety disorders with improved safety and tolerability profiles compared to existing treatments.

The structural diversity of rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid also makes it an attractive candidate for drug discovery efforts aimed at developing new treatments for neurological and psychiatric disorders. The piperidine scaffold is known to be versatile and can be modified to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics. This flexibility allows researchers to fine-tune the compound's profile to meet specific therapeutic needs.

Moreover, the synthesis of rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity levels. This is crucial for both research purposes and potential commercialization. The ability to produce this compound efficiently and cost-effectively is an important consideration for pharmaceutical companies looking to advance it through preclinical and clinical development stages.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid in human subjects. Early results have been promising, with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's pharmacodynamics and pharmacokinetics, as well as its potential therapeutic window.

In conclusion, rac-(3R,4R)-1-acetyl-3-cyclopentylpiperidine-4-carboxylic acid (CAS No. 2679808-71-8) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.